Cas no 2413877-98-0 (tert-butyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate)

• Product Name: tert-butyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate
• CAS No: 2413877-98-0
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 5674387
• PubChem ID: 68729254
• Update Time: 2025-10-31

tert-butyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666190
• SCHEMBL3650899
• tert-butyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate
• 2413877-98-0

• Inchi： 1S/C14H20ClNO3/c1-14(2,3)19-13(18)16(9-4-10-17)12-7-5-11(15)6-8-12/h5-8,17H,4,9-10H2,1-3H3
• InChI Key： LTJXNSZFTAIGQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C(=O)OC(C)(C)C)CCCO

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate

Comprehensive Overview of tert-butyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate (CAS No. 2413877-98-0)

The compound tert-butyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate (CAS No. 2413877-98-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique structural features, including a tert-butyl group, a 4-chlorophenyl moiety, and a 3-hydroxypropyl chain. These functional groups contribute to its versatility in synthetic applications, making it a valuable intermediate in the development of bioactive compounds.

In recent years, the demand for carbamate-based compounds has surged due to their broad-spectrum utility in drug discovery and crop protection. Researchers are particularly interested in tert-butyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate for its potential role in modulating enzyme activity and receptor interactions. Its hydroxypropyl side chain enhances solubility, while the chlorophenyl group may influence binding affinity, making it a candidate for further pharmacological studies.

The synthesis of CAS No. 2413877-98-0 typically involves multi-step organic reactions, including protection-deprotection strategies and coupling techniques. Advanced analytical methods such as NMR spectroscopy, HPLC, and mass spectrometry are employed to ensure purity and structural integrity. These rigorous quality control measures are critical for applications in high-value industries like pharmaceuticals, where even minor impurities can impact efficacy and safety.

From an environmental perspective, the biodegradability and ecotoxicity of tert-butyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate are subjects of ongoing investigation. Regulatory agencies and industry stakeholders are increasingly focused on green chemistry principles, prompting researchers to explore sustainable synthesis routes for this compound. Innovations in catalytic processes and solvent-free reactions may reduce the environmental footprint of its production.

Market trends indicate growing interest in custom synthesis and contract manufacturing of niche compounds like CAS No. 2413877-98-0. Pharmaceutical companies and academic institutions frequently seek reliable suppliers who can provide gram-to-kilogram quantities with consistent quality. This demand is driven by the compound's potential applications in central nervous system (CNS) drug development and antimicrobial agents, areas that dominate current biomedical research.

For researchers working with tert-butyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate, proper storage and handling are essential to maintain stability. Recommendations typically include protection from moisture, storage at controlled temperatures, and use of inert atmospheres when necessary. These precautions ensure the compound's longevity and performance in downstream applications.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 2413877-98-0 in bioconjugation and prodrug design. Its reactive sites offer opportunities for further functionalization, aligning with the pharmaceutical industry's need for targeted drug delivery systems. As computational chemistry and AI-assisted molecular design advance, this compound may play a pivotal role in rational drug development pipelines.

In conclusion, tert-butyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate represents a compelling case study in modern chemical innovation. Its structural complexity, synthetic challenges, and diverse potential applications make it a subject of continuous exploration across multiple scientific disciplines. As research progresses, this compound may contribute to breakthroughs in therapeutic development and material science, underscoring the importance of specialized intermediates in advancing human health and technology.